![molecular formula C19H19FN2O2 B304467 3-{[2-(2-Fluorophenyl)ethyl]amino}-1-(4-methylphenyl)-2,5-pyrrolidinedione](/img/structure/B304467.png)
3-{[2-(2-Fluorophenyl)ethyl]amino}-1-(4-methylphenyl)-2,5-pyrrolidinedione
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Overview
Description
3-{[2-(2-Fluorophenyl)ethyl]amino}-1-(4-methylphenyl)-2,5-pyrrolidinedione is a chemical compound that belongs to the class of pyrrolidinedione derivatives. It has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 3-{[2-(2-Fluorophenyl)ethyl]amino}-1-(4-methylphenyl)-2,5-pyrrolidinedione is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. This leads to an increase in the inhibitory neurotransmitter activity, which results in the anticonvulsant and analgesic effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory effects. It has also been shown to have neuroprotective effects, which make it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-{[2-(2-Fluorophenyl)ethyl]amino}-1-(4-methylphenyl)-2,5-pyrrolidinedione is its potential use in the treatment of neurodegenerative diseases. It has also been shown to have anticonvulsant, analgesic, and anti-inflammatory properties, which make it a potential candidate for the treatment of pain and inflammation. However, one of the limitations of the compound is its limited solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the research on 3-{[2-(2-Fluorophenyl)ethyl]amino}-1-(4-methylphenyl)-2,5-pyrrolidinedione. One of the main areas of research is the development of more effective and efficient synthesis methods for the compound. Another area of research is the identification of the exact mechanism of action of the compound, which can help in the development of more targeted therapies for various diseases. Additionally, the compound can be further studied for its potential use in the treatment of other diseases such as epilepsy and anxiety disorders.
Synthesis Methods
The synthesis of 3-{[2-(2-Fluorophenyl)ethyl]amino}-1-(4-methylphenyl)-2,5-pyrrolidinedione involves the reaction of 2-(2-fluoroethyl)aniline with 4-methylbenzoyl chloride and succinic anhydride in the presence of a base. The reaction yields a white crystalline solid, which is then purified using recrystallization techniques. The purity of the compound is confirmed using spectroscopic techniques such as NMR and IR.
Scientific Research Applications
3-{[2-(2-Fluorophenyl)ethyl]amino}-1-(4-methylphenyl)-2,5-pyrrolidinedione has been extensively studied for its potential applications in scientific research. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C19H19FN2O2 |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
3-[2-(2-fluorophenyl)ethylamino]-1-(4-methylphenyl)pyrrolidine-2,5-dione |
InChI |
InChI=1S/C19H19FN2O2/c1-13-6-8-15(9-7-13)22-18(23)12-17(19(22)24)21-11-10-14-4-2-3-5-16(14)20/h2-9,17,21H,10-12H2,1H3 |
InChI Key |
ZPFXHYHCUBXULF-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCC3=CC=CC=C3F |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCC3=CC=CC=C3F |
Origin of Product |
United States |
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